(1S)-1-(6-Bromopyridin-3-yl)ethanol;hydrochloride

• IUPAC Name: (1S)-1-(6-bromopyridin-3-yl)ethanol;hydrochloride
• InChI: InChI=1S/C7H8BrNO.ClH/c1-5(10)6-2-3-7(8)9-4-6;/h2-5,10H,1H3;1H/t5-;/m0./s1
• InChI Key: PYOLLSYAUCRTFS-JEDNCBNOSA-N
• Canonical SMILES: CC(C1=CN=C(C=C1)Br)O.Cl
• Isomeric SMILES: C[C@@H](C1=CN=C(C=C1)Br)O.Cl
• Molecular Formula: C7H9BrClNO
• Molecular Weight: 238.51 g/mol
• CAS No.: 2490314-38-8

Description

(1S)-1-(6-Bromopyridin-3-yl)ethanol;hydrochloride is a useful research compound. Its molecular formula is C7H9BrClNO and its molecular weight is 238.51. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Synthesis and Catalysis

The resolution of similar brominated ethanol compounds has been achieved through lipase-catalyzed reactions, demonstrating their utility as intermediates in the synthesis of new adrenergic agents. This highlights the potential of brominated pyridine derivatives in asymmetric synthesis and the development of pharmacologically active compounds (Conde et al., 1998).

Advanced Materials and Coordination Chemistry

One-dimensional coordination polymers constructed from bromide compounds, including those similar to "(1S)-1-(6-Bromopyridin-3-yl)ethanol;hydrochloride," exhibit properties ranging from long-range magnetic ordering to single-chain magnet behaviors. This suggests potential applications in magnetic materials and nanotechnology (Liu et al., 2009).

Organic Synthesis and Chemical Transformations

Brominated pyridines have been used as intermediates in the synthesis of N-acetyl enamides, highlighting their role in facilitating organic transformations that can lead to compounds with potential anticancer activity (Tang et al., 2014).

Molecular Structure Analysis

Studies involving X-ray diffraction and spectroscopy on compounds closely related to "this compound" provide insights into the effects of different substituents and conditions on molecular conformation and stability. These findings are crucial for understanding the chemical behavior and designing new compounds with desired properties (Kowalczyk et al., 2010).

Environmental Chemistry and Green Chemistry Approaches

The development of environmentally benign oxidation systems using brominated compounds demonstrates the importance of these materials in creating sustainable chemical processes. This is especially relevant in the context of minimizing the environmental impact of chemical syntheses (Li & Zhang, 2009).